Cas no 17673-59-5 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester)

The compound 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester is a fatty acid ester derived from linoleic acid and oleyl alcohol. It features a conjugated double-bond system, contributing to its reactivity and potential utility in organic synthesis and industrial applications. This ester is valued for its role as an intermediate in the production of surfactants, lubricants, and specialty chemicals. Its unsaturated structure enhances solubility in nonpolar solvents, making it suitable for formulations requiring hydrophobic compatibility. The compound’s stability under controlled conditions and its functional groups allow for further chemical modifications, supporting its use in research and material science applications.
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester structure
17673-59-5 structure
Product Name:9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester
CAS No:17673-59-5
MF:C36H66O2
MW:530.908051967621
CID:226274
PubChem ID:6436476
Update Time:2025-10-17

9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester
    • OLEYL LINOLEATE
    • Einecs 241-655-4
    • oleyl (9Z,12Z)-octadeca-9,12-dienoate
    • Linoleic acid (Z)-9-octadecenyl ester
    • (9Z,12Z)-9,12-Octadecadienoic acid (9Z)-9-octadecenyl ester
    • 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z)-9-octadecenyl ester
    • 9,12-OCTADECADIENOIC ACID (Z,Z)-, 9-OCTADECENYL ESTER, (Z)-
    • OLEYL LINOLEATE [INCI]
    • 9Z-octadecenyl 9Z,12Z-octadecadienoate
    • UNII-IF0Q7A63IV
    • Q27280693
    • 1,6-Dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[(phenylmethoxy)carbonyl]amino]ethyl]-6-oxo-4-pyrimidinecarboxylicacidmethylester
    • HCWKYEAMGMQHRV-RQOIEFAZSA-N
    • 9-OCTADECEN-1-OL, LINOLEATE, (Z)-
    • SCHEMBL963726
    • CHEBI:165699
    • LINOLEIC ACID, 9-OCTADECENYL ESTER, (Z)-
    • DTXSID901021759
    • LINOLEIC ACID, OLEYL ESTER
    • [(Z)-octadec-9-enyl] (9Z,12Z)-octadeca-9,12-dienoate
    • oleyl linoleate, AldrichCPR
    • 17673-59-5
    • WE(18:1(9Z)/18:2(9Z,12Z))
    • LMFA07010150
    • NS00013925
    • IF0Q7A63IV
    • 9,12-OCTADECADIENOIC ACID (9Z,12Z)-, (9Z)-9-OCTADECEN-1-YL ESTER
    • Inchi： 1S/C36H66O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,17-20H,3-11,13,15-16,21-35H2,1-2H3/b14-12-,19-17-,20-18-
    • InChI Key： HCWKYEAMGMQHRV-RQOIEFAZSA-N
    • SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCC/C=C\CCCCCCCC

Computed Properties

  • Exact Mass: 530.50600
  • Monoisotopic Mass: 530.50628134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 31
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 12.38060

9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
45-4838-13-1g
Oleyl Linoleate
 17673-59-5 >99%
1g
 €170.00 2025-03-07
Larodan
45-4838-9-100mg
Oleyl Linoleate
 17673-59-5 >99%
100mg
 €58.00 2025-03-07

9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester Related Literature

Related Categories

17673-59-5 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm